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Compound of Interest

Compound Name: Ethoxy(methyl)diphenylsilane

Cat. No.: B158615

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethoxy(methyl)diphenylsilane is an organosilicon compound characterized by the presence
of an ethoxy group, a methyl group, and two phenyl groups attached to a central silicon atom.
This unique combination of substituents imparts a balance of reactivity and stability, making it a
versatile reagent and intermediate in modern organic and medicinal chemistry. This guide
provides a comprehensive overview of its fundamental properties, detailed synthetic and
characterization protocols, and a discussion of its applications, with a focus on its relevance to
the field of drug development.

Core Properties of Ethoxy(methyl)diphenylsilane

A thorough understanding of the physicochemical properties of a reagent is paramount for its
effective application in synthesis and process development. The key properties of
Ethoxy(methyl)diphenylsilane are summarized below.
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Property Value Source(s)
Molecular Formula C15H180Si [1], [2]
Molecular Weight 242.39 g/mol [1103], [2]
CAS Number 1825-59-8 [1], [3]
Appearance Transparent liquid [3]

Density 1.018 g/mL [4]

Boiling Point 100 °C (at reduced pressure) [4]

Melting Point -27 °C [4]

Flash Point 165 °C [3]
Refractive Index 1.544 (at 25 °C) [4]

Synthesis and Characterization

The synthesis of Ethoxy(methyl)diphenylsilane is most commonly achieved through the
nucleophilic substitution of a chlorosilane with ethanol. This straightforward and efficient
method provides high yields of the desired product.

Synthetic Protocol: Ethanolysis of
Chloro(methyl)diphenyisilane

This protocol describes the synthesis of Ethoxy(methyl)diphenylsilane from the commercially
available precursor, Chloro(methyl)diphenylsilane. The reaction involves the displacement of
the chloride leaving group by the ethoxy group from ethanol, typically in the presence of a base
to neutralize the hydrochloric acid byproduct.

Materials:
e Chloro(methyl)diphenylsilane
e Anhydrous ethanol

e Anhydrous pyridine or triethylamine
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Anhydrous diethyl ether or dichloromethane
Anhydrous sodium sulfate
Standard laboratory glassware (round-bottom flask, condenser, dropping funnel, etc.)

Magnetic stirrer and heating mantle

Procedure:

To a stirred solution of Chloro(methyl)diphenylsilane in anhydrous diethyl ether under an
inert atmosphere (e.g., nitrogen or argon), add anhydrous pyridine (1.1 equivalents) at 0 °C.

Slowly add anhydrous ethanol (1.2 equivalents) dropwise to the reaction mixture.

After the addition is complete, allow the reaction mixture to warm to room temperature and
stir for 12-24 hours.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography
(GC).

Upon completion, filter the reaction mixture to remove the pyridinium hydrochloride salt.

Wash the filtrate with a saturated aqueous solution of sodium bicarbonate and then with
brine.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced
pressure to afford the crude product.

Purify the crude Ethoxy(methyl)diphenylsilane by vacuum distillation.
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Synthesis of Ethoxy(methyl)diphenylsilane.

Spectroscopic Characterization

The structure and purity of the synthesized Ethoxy(methyl)diphenylsilane can be confirmed

using standard spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: The proton NMR spectrum of Ethoxy(methyl)diphenylsilane is expected to show
characteristic signals for the phenyl, methyl, and ethoxy groups. The phenyl protons will
appear as multiplets in the aromatic region (typically & 7.2-7.8 ppm). The methyl protons
attached to the silicon will be a singlet at a higher field (around & 0.5-0.8 ppm). The ethoxy
group will exhibit a quartet for the methylene protons (& ~3.7 ppm) and a triplet for the methyl

protons (6 ~1.2 ppm).

e 13C NMR: The carbon NMR spectrum will show distinct signals for the different carbon

environments. The phenyl carbons will resonate in the range of & 125-140 ppm. The methyl
carbon bonded to silicon will be found at a high field (around & -5 to 5 ppm). The methylene
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and methyl carbons of the ethoxy group will appear at approximately é 58 ppm and 6 18
ppm, respectively.

Infrared (IR) Spectroscopy:

The IR spectrum will display characteristic absorption bands corresponding to the functional
groups present in the molecule. Key absorptions include:

C-H stretching (aromatic): ~3050-3100 cm~1

C-H stretching (aliphatic): ~2850-3000 cm™1

C=C stretching (aromatic): ~1400-1600 cm~1

Si-O-C stretching: ~1080-1120 cm~?

Si-C stretching: ~1250 cm~t and ~700-800 cm~1

Applications in Research and Development

While specific applications of Ethoxy(methyl)diphenylsilane in late-stage drug synthesis are
not extensively documented in readily available literature, its structural motifs and the broader
class of diphenylsilanes and alkoxysilanes point to its potential utility in several areas relevant
to drug development and organic synthesis.

Role as a Protecting Group Precursor

Alkoxysilanes are precursors to silyl ethers, which are widely used as protecting groups for
hydroxyl functionalities in multi-step organic synthesis. The diphenylmethylsilyl group, which
can be introduced from a corresponding silyl halide or triflate derived from
Ethoxy(methyl)diphenylsilane, offers a distinct stability profile compared to more common
silyl protecting groups. Its steric bulk and electronic properties provide robust protection under
a variety of reaction conditions, yet it can be cleaved under specific, often fluoride-mediated,
conditions.

Intermediate in the Synthesis of Bioactive Scaffolds
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Organosilicon compounds are increasingly being explored for their potential to modulate the
biological activity of organic molecules. The incorporation of a silicon atom can influence a
molecule's lipophilicity, metabolic stability, and binding affinity to biological targets.
Ethoxy(methyl)diphenylsilane can serve as a versatile building block for the synthesis of
more complex organosilicon structures with potential therapeutic applications. For example,
diphenylsilanediol, a hydrolysis product of related dialkoxydiphenylsilanes, has been
investigated in the context of high-performance polymers and has potential applications in
medicinal chemistry.[5]

Reagent in Organic Transformations

Diphenylsilanes are known to be effective reducing agents in various organic transformations,
including the deoxygenation of alcohols and the reduction of carbonyl compounds.[6][7] While
Ethoxy(methyl)diphenylsilane itself is not a direct hydride donor in the same manner as
diphenylsilane, it can be a precursor to such species or participate in related silicon-mediated
reactions. Furthermore, diphenylsilane has been demonstrated as a coupling reagent for amide
bond formation, a fundamental transformation in peptide and medicinal chemistry.[8]

Safety and Handling

Ethoxy(methyl)diphenylsilane is classified as an irritant.[1] It is important to handle this
chemical with appropriate personal protective equipment, including safety glasses, gloves, and
a lab coat. All manipulations should be performed in a well-ventilated fume hood. It may cause
skin and serious eye irritation, as well as respiratory irritation.[1]

Conclusion

Ethoxy(methyl)diphenylsilane is a valuable organosilicon compound with a well-defined set
of physicochemical properties. Its synthesis is straightforward, and its structure can be readily
confirmed by standard spectroscopic methods. While its direct application in drug development
IS an emerging area, its potential as a precursor to protecting groups, a building block for
bioactive organosilicon compounds, and a reagent in synthetic transformations makes it a
compound of significant interest to researchers and scientists in both academic and industrial
settings. Further exploration of its reactivity and applications is likely to uncover new and
valuable roles for this versatile molecule in the advancement of organic and medicinal
chemistry.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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